Cas no 2649070-84-6 (2-Fluoro-5-(isocyanatomethyl)benzonitrile)

• Product Name: 2-Fluoro-5-(isocyanatomethyl)benzonitrile
• CAS No: 2649070-84-6
• MF: C₉H₅FN₂O
• MW: 176.147205114365
• CID: 5808862
• PubChem ID: 87167183
• Update Time: 2025-08-05

2-Fluoro-5-(isocyanatomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1839959
• 2-fluoro-5-(isocyanatomethyl)benzonitrile
• 2649070-84-6
• SCHEMBL854704
• 2-Fluoro-5-(isocyanatomethyl)benzonitrile

• Inchi： 1S/C9H5FN2O/c10-9-2-1-7(5-12-6-13)3-8(9)4-11/h1-3H,5H2
• InChI Key： SANYCPIRZPYIOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN=C=O)=CC=1C#N

Computed Properties

• Exact Mass: 176.03859095g/mol
• Monoisotopic Mass: 176.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-5-(isocyanatomethyl)benzonitrile

2-Fluoro-5-(isocyanatomethyl)benzonitrile: Chemical Profile and Applications

2-Fluoro-5-(isocyanatomethyl)benzonitrile, also known by its CAS number CAS No. 2649070-84-6, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 2-position of the benzene ring and an isocyanatomethyl group at the 5-position, along with a cyano group. The combination of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 2-Fluoro-5-(isocyanatomethyl)benzonitrile typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various strategies, including nucleophilic substitution reactions and coupling reactions, to optimize its synthesis. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to achieve high yields of this compound.

The applications of 2-Fluoro-5-(isocyanatomethyl)benzonitrile are vast and growing. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting cancer and viral infections. Its ability to undergo further functionalization makes it a valuable building block for drug discovery programs. For example, a recent study highlighted its use as a precursor for developing antitumor agents with improved efficacy and reduced side effects.

In the field of agrochemicals, this compound has shown potential as an active ingredient in pesticides and herbicides. Its reactivity allows for the design of molecules with enhanced selectivity and environmental safety. Scientists have also investigated its role in developing sustainable agricultural solutions, aligning with global efforts to reduce chemical inputs while maintaining crop productivity.

Beyond its traditional applications, 2-Fluoro-5-(isocyanatomethyl)benzonitrile has found niche uses in materials science. Its ability to participate in polymerization reactions has led to its exploration as a monomer for advanced materials such as high-performance polymers and composites. Recent research has focused on leveraging its electronic properties to develop materials for energy storage applications, including batteries and supercapacitors.

The toxicity profile of 2-Fluoro-5-(isocyanatomethyl)benzonitrile has been extensively studied to ensure its safe handling and application. According to recent studies published in Toxicology Letters, this compound exhibits low acute toxicity when administered at recommended levels. However, long-term exposure studies are ongoing to fully understand its potential health risks and environmental impact.

In conclusion, 2-Fluoro-5-(isocyanatomethyl)benzonitrile, CAS No. 2649070-84-6, stands out as a critical intermediate in modern chemistry with diverse applications across multiple industries. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone for developing next-generation compounds and materials.